Cas no 2260686-66-4 (1-(1-isocyanoethyl)naphthalene)

1-(1-Isocyanoethyl)naphthalene is a specialized organic compound featuring a naphthalene core substituted with an isocyanoethyl functional group. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly for the preparation of heterocycles and coordination complexes. The isocyanide moiety offers reactivity in multicomponent reactions, such as Ugi and Passerini reactions, enabling the synthesis of diverse pharmacophores and functional materials. Its naphthalene backbone enhances stability and aromatic character, facilitating applications in ligand design and catalysis. The compound is typically handled under inert conditions due to the sensitivity of the isocyanide group. Suitable for research and industrial use, it provides a versatile building block for advanced chemical synthesis.
1-(1-isocyanoethyl)naphthalene structure
2260686-66-4 structure
Product Name:1-(1-isocyanoethyl)naphthalene
CAS No:2260686-66-4
MF:C13H11N
MW:181.233143091202
CID:5818421
PubChem ID:3647637
Update Time:2025-05-28

1-(1-isocyanoethyl)naphthalene Chemical and Physical Properties

Names and Identifiers

    • Naphthalene, 1-(1-isocyanoethyl)-
    • 1-(1-isocyanoethyl)naphthalene
    • 2260686-66-4
    • EN300-1852200
    • Inchi: 1S/C13H11N/c1-10(14-2)12-9-5-7-11-6-3-4-8-13(11)12/h3-10H,1H3
    • InChI Key: VUQGEKBLRVPKON-UHFFFAOYSA-N
    • SMILES: C(C1=CC=CC2C=CC=CC1=2)(C)[N+]#[C-]

Computed Properties

  • Exact Mass: 181.089149355g/mol
  • Monoisotopic Mass: 181.089149355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 4.4Ų

1-(1-isocyanoethyl)naphthalene Pricemore >>

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